Cas no 1251589-17-9 (N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide)

• Product Name: N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide
• CAS No: 1251589-17-9
• MF: C₂₁H₁₉ClFN₅O₂
• MW: 427.859266519547
• CID: 6171552
• PubChem ID: 49665415
• Update Time: 2025-10-25

N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide
• F3406-7784
• N-{1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}-3-fluorobenzamide
• N-(1-(1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-3-fluorobenzamide
• N-[1-[1-(4-chlorophenyl)triazole-4-carbonyl]piperidin-4-yl]-3-fluorobenzamide
• AKOS024485496
• 1251589-17-9

• Inchi： 1S/C21H19ClFN5O2/c22-15-4-6-18(7-5-15)28-13-19(25-26-28)21(30)27-10-8-17(9-11-27)24-20(29)14-2-1-3-16(23)12-14/h1-7,12-13,17H,8-11H2,(H,24,29)
• InChI Key： MDONNACUARFPLS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C=C(C(N2CCC(CC2)NC(C2C=CC=C(C=2)F)=O)=O)N=N1

Computed Properties

• Exact Mass: 427.121
• Monoisotopic Mass: 427.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.1A^2
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide

N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide (CAS No. 1251589-17-9): A Comprehensive Overview

In the realm of medicinal chemistry and drug discovery, N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide (CAS No. 1251589-17-9) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in various therapeutic areas. Researchers and pharmaceutical companies are increasingly exploring its properties, making it a hot topic in scientific discussions and literature.

The compound's structure combines a 1,2,3-triazole moiety with a piperidine ring and a fluorobenzamide group, creating a versatile scaffold for drug development. The presence of the 4-chlorophenyl group further enhances its binding affinity to specific biological targets. Such structural complexity makes N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide a promising candidate for further investigation.

One of the key reasons for the growing interest in this compound is its potential role in addressing unmet medical needs. Recent studies have highlighted its applicability in modulating specific enzyme activities, which could pave the way for novel treatments in areas such as inflammation and metabolic disorders. The 1,2,3-triazole core, in particular, is known for its stability and bioisosteric properties, making it a valuable component in drug design.

From a synthetic chemistry perspective, the preparation of N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide involves multi-step organic transformations. The click chemistry approach is often employed to construct the triazole ring, followed by subsequent functionalization to introduce the piperidine and fluorobenzamide groups. These synthetic routes are continually optimized to improve yields and purity, ensuring the compound's suitability for research and development purposes.

The pharmacological profile of CAS No. 1251589-17-9 is another area of active investigation. Preliminary data suggest that it exhibits favorable pharmacokinetic properties, including reasonable solubility and metabolic stability. These characteristics are crucial for its potential translation into clinical applications. Moreover, the compound's selectivity towards certain biological targets minimizes off-target effects, enhancing its therapeutic index.

In the context of current trends in drug discovery, N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide aligns well with the industry's focus on small-molecule therapeutics. Its modular structure allows for further derivatization, enabling researchers to explore structure-activity relationships (SAR) and optimize its efficacy. This adaptability is particularly valuable in the era of personalized medicine, where tailored treatments are increasingly in demand.

Another noteworthy aspect of this compound is its potential in combating drug resistance. The integration of the 1,2,3-triazole and fluorobenzamide moieties may confer resilience against enzymatic degradation, a common challenge in drug development. This property could make CAS No. 1251589-17-9 a valuable asset in the fight against evolving pathogens and resistant disease strains.

The commercial and research landscape for N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide is also evolving. Several biotechnology and pharmaceutical companies have included this compound in their screening libraries, recognizing its potential as a lead molecule. Additionally, academic institutions are investigating its mechanisms of action, contributing to a growing body of literature that underscores its significance.

From a regulatory standpoint, the compound's non-toxic and non-hazardous nature facilitates its handling and transportation, making it accessible to researchers worldwide. This advantage is critical for accelerating its development and ensuring compliance with international safety standards. Furthermore, its stability under various storage conditions enhances its practicality for long-term studies.

Looking ahead, the future of N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide appears promising. As research progresses, its full therapeutic potential will become clearer, potentially leading to breakthroughs in medicine. The compound's unique combination of structural elements and biological activity positions it as a molecule to watch in the coming years.

In conclusion, CAS No. 1251589-17-9 represents a fascinating example of modern medicinal chemistry. Its intricate design, coupled with its promising pharmacological properties, makes it a subject of intense study and discussion. Whether you are a researcher, a pharmaceutical professional, or simply someone interested in the latest advancements in science, N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-fluorobenzamide is undoubtedly a compound worth keeping an eye on.